Cas no 2227688-68-6 ((1S)-3-amino-1-(4-fluoropyridin-2-yl)propan-1-ol)

• Product Name: (1S)-3-amino-1-(4-fluoropyridin-2-yl)propan-1-ol
• CAS No: 2227688-68-6
• MF: C₈H₁₁FN₂O
• MW: 170.184145212173
• CID: 5853036
• PubChem ID: 165970093
• Update Time: 2025-08-05

(1S)-3-amino-1-(4-fluoropyridin-2-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-3-amino-1-(4-fluoropyridin-2-yl)propan-1-ol
• 2227688-68-6
• EN300-1776550

• Inchi： 1S/C8H11FN2O/c9-6-2-4-11-7(5-6)8(12)1-3-10/h2,4-5,8,12H,1,3,10H2/t8-/m0/s1
• InChI Key： WWGYKVDQPFGBRH-QMMMGPOBSA-N
• SMILES： FC1C=CN=C(C=1)[C@H](CCN)O

Computed Properties

• Exact Mass: 170.08554114g/mol
• Monoisotopic Mass: 170.08554114g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 59.1Ų

Additional information on (1S)-3-amino-1-(4-fluoropyridin-2-yl)propan-1-ol

Comprehensive Overview of (1S)-3-amino-1-(4-fluoropyridin-2-yl)propan-1-ol (CAS No. 2227688-68-6): Properties, Applications, and Research Insights

The compound (1S)-3-amino-1-(4-fluoropyridin-2-yl)propan-1-ol (CAS No. 2227688-68-6) is a chiral amino alcohol derivative featuring a 4-fluoropyridine moiety. Its unique structural attributes, including the fluorine substitution and stereogenic center, make it a valuable intermediate in pharmaceutical and agrochemical research. This article delves into its molecular characteristics, synthetic pathways, and emerging applications, aligning with current trends in drug discovery and precision chemistry.

In recent years, the demand for fluorinated compounds like (1S)-3-amino-1-(4-fluoropyridin-2-yl)propan-1-ol has surged due to their enhanced bioavailability and metabolic stability. Researchers frequently search for "fluoropyridine derivatives in drug design" or "chiral amino alcohol synthesis," reflecting its relevance in medicinal chemistry. The 4-fluoropyridin-2-yl group, in particular, is prized for its electron-withdrawing effects, which can modulate the reactivity of adjacent functional groups.

Synthetically, CAS No. 2227688-68-6 is often prepared via asymmetric reduction or enzymatic resolution to achieve high enantiomeric purity. A 2023 study highlighted its role as a precursor to kinase inhibitors, addressing popular queries like "small molecule inhibitors for oncology." The compound’s amino-propanol backbone also aligns with trends in "fragment-based drug discovery," a hot topic in AI-driven molecular design.

Beyond pharmaceuticals, (1S)-3-amino-1-(4-fluoropyridin-2-yl)propan-1-ol finds niche applications in catalysis and material science. Its ability to act as a ligand in metal complexes has spurred interest in "asymmetric catalysis tutorials" among chemists. Furthermore, its stability under physiological conditions makes it a candidate for prodrug development, a frequently searched term in bioconjugation studies.

From an analytical perspective, advanced techniques like HPLC and chiral SFC are employed to characterize this compound, addressing common questions such as "how to determine enantiomeric excess." Its logP and pKa values are also critical for ADME predictions, a key focus area in computational chemistry forums.

In conclusion, CAS No. 2227688-68-6 exemplifies the intersection of structural novelty and practical utility. As the scientific community gravitates toward "sustainable synthetic methods" and "targeted therapeutics," this compound’s versatility ensures its continued prominence in peer-reviewed research and industrial applications.